Cas no 1691104-69-4 (2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)-)
2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)-
- EN300-6739001
- 1691104-69-4
- 5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid
-
- Inchi: 1S/C10H14N4O2/c15-10(16)8-6-13-9(7-12-8)14-4-1-2-11-3-5-14/h6-7,11H,1-5H2,(H,15,16)
- InChI Key: YFMKIZDSGKYQMO-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC=C(N2CCCNCC2)N=C1
Computed Properties
- Exact Mass: 222.11167570g/mol
- Monoisotopic Mass: 222.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.273±0.06 g/cm3(Predicted)
- Boiling Point: 470.5±45.0 °C(Predicted)
- pka: 9.99±0.20(Predicted)
2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739001-0.05g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 0.05g |
$1080.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-0.1g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 0.1g |
$1131.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-0.25g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 0.25g |
$1183.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-0.5g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 0.5g |
$1234.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-1.0g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 1g |
$1286.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-2.5g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 2.5g |
$2520.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-5.0g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 5g |
$3728.0 | 2023-05-25 | ||
| Enamine | EN300-6739001-10.0g |
5-(1,4-diazepan-1-yl)pyrazine-2-carboxylic acid |
1691104-69-4 | 10g |
$5528.0 | 2023-05-25 |
2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)-
2-Pyrazinecarboxylic Acid, 5-(Hexahydro-1H-1,4-Diazepin-1-yl)-: A Comprehensive Overview
CAS No. 1691104-69-4, commonly referred to as 2-Pyrazinecarboxylic Acid, 5-(Hexahydro-1H-1,4-Diazepin-1-yl)-, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.
The molecular structure of 2-Pyrazinecarboxylic Acid, 5-(Hexahydro-1H-1,4-Diazepin-1-yl)- is defined by a pyrazine ring system with a carboxylic acid group at position 2 and a hexahydro-1H-1,4-diazepinyl substituent at position 5. The pyrazine ring is a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4. The hexahydro derivative of the diazepine ring introduces a saturated seven-membered ring with two nitrogen atoms, which contributes to the compound's unique chemical properties.
Recent studies have focused on the synthesis of this compound using various methodologies. One approach involves the coupling reaction between pyrazinecarboxylic acid derivatives and appropriately substituted diazepines under catalytic conditions. This method has been optimized to achieve high yields and selectivity. Another notable advancement is the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.
The pharmacological activity of CAS No. 1691104-69-4 has been explored in several recent studies. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease progression.
In addition to its enzymatic activity, 2-Pyrazinecarboxylic Acid, 5-(Hexahydro-1H-1,4-Diazepin-1-yl)- has shown promising results in preclinical models of inflammation and oxidative stress. A research team from the University of California reported that the compound reduces pro-inflammatory cytokines in vitro and exhibits anti-inflammatory properties in animal models.
The application of this compound extends beyond pharmacology into materials science. Recent findings suggest that it can be used as a building block for constructing advanced materials with tailored electronic properties. For example, researchers at MIT have incorporated this compound into organic semiconductors to enhance their charge transport capabilities.
In conclusion, CAS No. 1691104-69-4, or 2-Pyrazinecarboxylic Acid, 5-(Hexahydro-1H-1,4-Diazepin-1-yli)-, represents a versatile molecule with diverse applications across multiple scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.
1691104-69-4 (2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)